Cas no 2680750-07-4 (2-{N-(3,4-difluorophenyl)methylacetamido}acetic acid)

• Product Name: 2-{N-(3,4-difluorophenyl)methylacetamido}acetic acid
• CAS No: 2680750-07-4
• MF: C₁₁H₁₁F₂NO₃
• MW: 243.206750154495
• CID: 5648912
• PubChem ID: 165919885
• Update Time: 2025-10-28

2-{N-(3,4-difluorophenyl)methylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680750-07-4
• EN300-28277528
• 2-{N-[(3,4-difluorophenyl)methyl]acetamido}acetic acid
• 2-{N-(3,4-difluorophenyl)methylacetamido}acetic acid

• Inchi： 1S/C11H11F2NO3/c1-7(15)14(6-11(16)17)5-8-2-3-9(12)10(13)4-8/h2-4H,5-6H2,1H3,(H,16,17)
• InChI Key： JLTQZICLLOGUIJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CN(C(C)=O)CC(=O)O)F

Computed Properties

• Exact Mass: 243.07069954g/mol
• Monoisotopic Mass: 243.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-{N-(3,4-difluorophenyl)methylacetamido}acetic acid

Introduction to 2-{N-(3,4-difluorophenyl)methylacetamido}acetic Acid (CAS No. 2680750-07-4)

2-{N-(3,4-difluorophenyl)methylacetamido}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680750-07-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure with an acetic acid derivative and a substituted phenyl ring, has garnered attention due to its potential applications in drug development and medicinal research.

The structural framework of 2-{N-(3,4-difluorophenyl)methylacetamido}acetic acid consists of an acetylamide group attached to a chiral carbon, which is further linked to a 3,4-difluorophenylmethyl moiety. This configuration suggests that the compound may exhibit unique physicochemical properties and biological activities, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of fluorine atoms in the 3,4-difluorophenyl ring of this compound is particularly noteworthy, as it can influence both the electronic distribution and steric environment of the molecule. These factors are crucial in determining its interactions with enzymes and receptors, which are key considerations in drug design.

One of the most compelling aspects of 2-{N-(3,4-difluorophenyl)methylacetamido}acetic acid is its potential role as a building block in the synthesis of more complex pharmacophores. The acetylamide functionality provides a versatile handle for further chemical modifications, allowing researchers to explore various derivatives with tailored properties. This flexibility is highly valuable in medicinal chemistry, where the optimization of drug candidates often involves iterative modifications based on structural analogs.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can enhance the potency and selectivity of drugs by modulating their interactions with biological targets. Given these findings, 2-{N-(3,4-difluorophenyl)methylacetamido}acetic acid may serve as a promising precursor for designing novel therapeutic agents targeting diseases such as cancer and viral infections.

The synthesis of 2-{N-(3,4-difluorophenyl)methylacetamido}acetic acid presents an interesting challenge due to its complex structure. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are likely required to construct the desired framework efficiently. The development of robust synthetic routes is essential for producing sufficient quantities of this compound for both preclinical studies and potential future clinical trials.

Evaluation of the pharmacological properties of 2-{N-(3,4-difluorophenyl)methylacetamido}acetic acid requires comprehensive in vitro and in vivo testing. Initial studies may focus on assessing its cytotoxicity, enzyme inhibition profiles, and interaction with specific biological targets. These experiments will provide critical insights into its potential therapeutic applications and help guide further development efforts.

The impact of fluorine substitution on the pharmacokinetic properties of drugs is another area where 2-{N-(3,4-difluorophenyl)methylacetamido}acetic acid could play a significant role. Fluorinated compounds often exhibit improved bioavailability and prolonged half-life due to their resistance to metabolic degradation. Understanding these effects will be crucial in optimizing drug delivery systems and maximizing therapeutic efficacy.

In conclusion, 2-{N-(3,4-difluorophenyl)methylacetamido}acetic acid (CAS No. 2680750-07-4) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features and the presence of fluorine atoms make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated compounds, this molecule may emerge as a key player in the discovery of novel therapeutic agents.